Cas no 2361948-73-2 ((4-Amino-2-methylphenyl)dimethylphosphine oxide)

• Product Name: (4-Amino-2-methylphenyl)dimethylphosphine oxide
• CAS No: 2361948-73-2
• MF: C₉H₁₄NOP
• MW: 183.187323093414
• CID: 5084099
• PubChem ID: 155970598
• Update Time: 2025-05-26

(4-Amino-2-methylphenyl)dimethylphosphine oxide Chemical and Physical Properties

Names and Identifiers

• 4-dimethylphosphoryl-3-methylaniline
• CS-0531044
• EN300-27779341
• AT26973
• (4-Amino-2-methylphenyl)dimethylphosphine oxide
• 4-(DIMETHYLPHOSPHORYL)-3-METHYLANILINE
• 2361948-73-2

• Inchi： 1S/C9H14NOP/c1-7-6-8(10)4-5-9(7)12(2,3)11/h4-6H,10H2,1-3H3
• InChI Key： NGOZNFGAQWLXRY-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(P(C)(C)=O)C(C)=C1

Computed Properties

• Exact Mass: 183.081301068g/mol
• Monoisotopic Mass: 183.081301068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.1Ų

Additional information on (4-Amino-2-methylphenyl)dimethylphosphine oxide

Introduction to (4-Amino-2-methylphenyl)dimethylphosphine Oxide (CAS No. 2361948-73-2)

(4-Amino-2-methylphenyl)dimethylphosphine oxide, identified by the CAS number 2361948-73-2, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of phosphine oxides, which have garnered considerable attention due to their versatile applications in catalysis, ligand design, and as intermediates in the synthesis of more complex molecules.

The molecular structure of (4-Amino-2-methylphenyl)dimethylphosphine oxide features a phenyl ring substituted with an amino group at the 4-position and a methyl group at the 2-position, further functionalized with a dimethylphosphine oxide moiety. This unique arrangement imparts distinct chemical properties that make it a valuable building block in synthetic chemistry. The presence of both amino and phosphine oxide functionalities allows for diverse chemical transformations, including nucleophilic substitutions, metal coordination, and polymerization reactions.

In recent years, there has been growing interest in the applications of phosphine oxide compounds in pharmaceutical development. The ability of these compounds to act as ligands in transition metal catalysis has opened new avenues for the synthesis of complex drug molecules. For instance, studies have demonstrated that derivatives of (4-Amino-2-methylphenyl)dimethylphosphine oxide can enhance the efficiency of various catalytic processes, leading to improved yields and selectivity in the production of pharmacologically active compounds.

One particularly notable area of research involves the use of (4-Amino-2-methylphenyl)dimethylphosphine oxide in the development of novel catalysts for cross-coupling reactions. These reactions are pivotal in medicinal chemistry, enabling the construction of complex molecular frameworks with high precision. The phosphine oxide moiety in this compound serves as an effective ligand for palladium and nickel catalysts, facilitating reactions such as Suzuki-Miyaura couplings and Heck reactions. Such transformations are essential for constructing biaryl structures, which are prevalent in many therapeutic agents.

Furthermore, the amino group in (4-Amino-2-methylphenyl)dimethylphosphine oxide provides a site for further functionalization, allowing chemists to tailor the properties of the compound for specific applications. This versatility has been exploited in the design of molecular probes and imaging agents, where precise control over reactivity and solubility is crucial. The incorporation of this compound into drug-like molecules has shown promise in preclinical studies, highlighting its potential as a pharmacophore or key intermediate in drug discovery pipelines.

The synthesis of (4-Amino-2-methylphenyl)dimethylphosphine oxide presents an interesting challenge due to its relatively complex structure. However, advances in synthetic methodology have made it more accessible than ever before. Modern techniques such as transition metal-catalyzed cross-coupling reactions and directed ortho-metalation strategies have enabled efficient access to this and related compounds. These methods not only improve yield but also allow for greater control over regioselectivity, which is critical for producing high-purity materials suitable for pharmaceutical applications.

Recent research has also explored the role of phosphine oxide compounds in materials science. The unique electronic properties of these molecules make them attractive candidates for use in organic electronics and nanotechnology. For example, derivatives of (4-Amino-2-methylphenyl)dimethylphosphine oxide have been investigated as components in organic light-emitting diodes (OLEDs) and photovoltaic cells. The ability to fine-tune their electronic characteristics through structural modifications offers exciting possibilities for developing next-generation electronic devices.

In conclusion, (4-Amino-2-methylphenyl)dimethylphosphine oxide (CAS No. 2361948-73-2) is a multifaceted compound with significant potential across multiple disciplines. Its applications in pharmaceutical catalysis, ligand design, and materials science underscore its importance as a chemical building block. As research continues to uncover new uses for this molecule, its value in advancing both academic knowledge and industrial applications is likely to grow even further.